Cas no 2228557-22-8 (4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol)

• Product Name: 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol
• CAS No: 2228557-22-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5902409
• PubChem ID: 165713661
• Update Time: 2025-10-17

4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol
• EN300-1765116
• 2228557-22-8
• 4-{[1-(methylamino)cyclopropyl]methyl}benzene-1,3-diol

• Inchi： 1S/C11H15NO2/c1-12-11(4-5-11)7-8-2-3-9(13)6-10(8)14/h2-3,6,12-14H,4-5,7H2,1H3
• InChI Key： JMSIAKQZGRAVGR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC1(CC1)NC)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol

Introduction to 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol (CAS No. 2228557-22-8)

4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2228557-22-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural motif, which combines a benzene ring with a cyclopropyl substituent and an amino group, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol consists of a phenolic diol moiety attached to a cyclopropylamine derivative. This unique arrangement of functional groups suggests potential biological activities, particularly in the context of modulating enzyme targets and interacting with biological pathways. The presence of both hydroxyl and amino groups on the molecule allows for diverse chemical modifications, which can be exploited to enhance its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that can address unmet medical needs. 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol has emerged as a compound of interest due to its structural features that may confer advantages in terms of bioavailability, selectivity, and mechanism of action. The cyclopropyl group, in particular, is known to enhance metabolic stability and binding affinity in certain drug candidates.

One of the most compelling aspects of 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol is its potential application in the treatment of various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The diol functionality further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

The synthesis of 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropylamine moiety into the benzene ring is a critical step that determines the overall efficacy and selectivity of the compound. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol with greater accuracy. Molecular docking studies have been performed to identify potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising drug candidates.

In addition to its potential therapeutic applications, 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol has also been explored for its role in chemical biology research. The compound serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Its unique structural features make it an ideal candidate for use in mechanistic studies aimed at understanding how biological pathways are regulated at the molecular level.

The pharmacokinetic properties of 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol are another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining whether the compound can be developed into a viable drug candidate that can reach therapeutic levels in vivo while minimizing side effects.

Future research on 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol will likely focus on optimizing its chemical structure to enhance its pharmacological properties. By modifying functional groups or introducing additional substituents, researchers aim to improve its potency, selectivity, and pharmacokinetic profile. Additionally, exploring new synthetic routes may help reduce production costs and improve scalability.

The broader implications of this research extend beyond individual compounds like 4-{1-(methylamino)cyclopropylmethyl}benzene-1,3-diol. The development of novel pharmaceuticals relies on a deep understanding of molecular structure-function relationships and requires interdisciplinary collaboration between chemists, biologists, and clinicians. As such, compounds like this one contribute to the advancement of chemical biology and drug discovery efforts worldwide.